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Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and

applications of 5,5'-Dibromo-BAPTA tetrapotassium salt, a critical tool in calcium signaling

research. This document consolidates available data, outlines detailed experimental protocols,

and presents key information in a structured format to support research and development

activities.

Core Properties and Solubility
5,5'-Dibromo-BAPTA (1,2-bis(2-amino-5-bromophenoxy)ethane-N,N,N',N'-tetraacetic acid) is

a derivative of the calcium-selective chelator BAPTA.[1] The introduction of two bromine atoms

to the benzene rings modifies its calcium binding affinity, making it particularly useful for

buffering intracellular calcium concentrations.[1][2] It is commonly supplied as a tetrapotassium

salt to enhance its water solubility.[1]
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Property Data

Chemical Name
1,2-Bis(2-amino-5-bromophenoxy)ethane-

N,N,N′,N′-tetraacetic acid, tetrapotassium salt

Molecular Formula C₂₂H₁₈Br₂K₄N₂O₁₀[3]

Molecular Weight 786.59 g/mol [3][4]

CAS Number 73630-11-2[3][5]

Appearance White to off-white solid[5][6]

Calcium Dissociation Constant (Kd) ~1.6 - 3.6 µM (in the absence of Mg²⁺)[4]

Storage (Solid) 4°C[5][6]

Solubility Data
While the tetrapotassium salt of 5,5'-Dibromo-BAPTA is widely described as being soluble in

water, specific quantitative data regarding its solubility limit (e.g., in mg/mL or molarity) in

various solvents is not readily available in public literature.[1][4] For comparison, the parent

compound, BAPTA tetrapotassium salt, has a reported solubility of 100 mg/mL in water.[7] It is

reasonable to expect a similar high degree of aqueous solubility for the 5,5'-dibrominated

derivative.[1] The acetoxymethyl (AM) ester form, which is cell-permeant, is soluble in dimethyl

sulfoxide (DMSO).[4]

Solvent
5,5'-Dibromo-BAPTA
Tetrapotassium Salt

5,5'-Dibromo-BAPTA, AM
Ester

Water Soluble[4][5] Insoluble

DMSO Data not available Soluble[4]

DMF Data not available Data not available

Ethanol Data not available Data not available

Due to the lack of specific quantitative data, it is highly recommended to experimentally

determine the solubility of 5,5'-Dibromo-BAPTA tetrapotassium salt in the specific buffer and
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conditions of your experiment.

Experimental Protocols
Solubility Determination: Shake-Flask Method
This protocol outlines the steps to determine the equilibrium solubility of 5,5'-Dibromo-BAPTA
tetrapotassium salt in a specific aqueous buffer, a widely accepted method for this purpose.[1]

Materials:

5,5'-Dibromo-BAPTA tetrapotassium salt

Aqueous buffer of choice (e.g., phosphate-buffered saline (PBS), pH 7.4)

Calibrated pH meter

Analytical balance

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PVDF)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 5,5'-Dibromo-BAPTA
tetrapotassium salt to a known volume of the desired aqueous buffer in a sealed container.

The presence of undissolved solid should be clearly visible.[1]

Equilibration: Place the container in a thermostatically controlled shaker set to the desired

temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached.[1]
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Phase Separation: After equilibration, centrifuge the suspension at high speed to pellet the

excess, undissolved solid.[1]

Filtration: Carefully withdraw a sample of the supernatant and filter it through a syringe filter

to remove any remaining particulate matter.[1]

Quantification:

Prepare a series of standard solutions of 5,5'-Dibromo-BAPTA of known concentrations

in the same buffer.

Analyze the standard solutions and the filtered sample solution by a validated HPLC

method to determine the concentration of the dissolved compound.

Construct a calibration curve from the standard solutions and use it to determine the

concentration of 5,5'-Dibromo-BAPTA in the sample.[1]

Data Reporting: The solubility is reported as the mean of multiple determinations in units

such as mg/mL or mmol/L at the specified temperature and pH.
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Workflow for solubility determination using the shake-flask method.

Preparation of Stock Solutions
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For Tetrapotassium Salt (Membrane Impermeant): This form is used for preparing extracellular

calcium buffers or for direct introduction into cells via microinjection or a patch pipette.[3]

Materials: 5,5'-Dibromo-BAPTA tetrapotassium salt, high-purity Ca²⁺-free water (e.g.,

double-distilled, deionized water).[3]

Procedure:

Weigh the desired amount of the salt.

Dissolve it in Ca²⁺-free water to the desired stock concentration (e.g., 10 mM).

Store the stock solution in aliquots at -20°C.[3]

For AM Ester Form (Membrane Permeant): The acetoxymethyl (AM) ester form is lipophilic and

can be loaded into cells by incubation.[4]

Materials: 5,5'-Dibromo-BAPTA, AM ester, anhydrous DMSO.[3]

Procedure:

Prepare a 2-5 mM stock solution of 5,5'-Dibromo-BAPTA, AM in anhydrous DMSO.[4]

Store desiccated at -20°C.[4]

Role in Signaling Pathways and Experimental
Applications
5,5'-Dibromo-BAPTA's primary function is to act as a calcium buffer, rapidly binding free Ca²⁺

ions.[8] This allows researchers to investigate the Ca²⁺ dependency of various cellular

processes, including signal transduction, neurotransmission, and muscle contraction.[4] Its

intermediate affinity for Ca²⁺ makes it ideal for studying cellular processes where modest but

rapid changes in intracellular Ca²⁺ are critical.[8]

Modulation of Calcium Signaling
By chelating intracellular calcium, 5,5'-Dibromo-BAPTA can prevent the activation of

downstream effectors that are dependent on calcium transients. This is instrumental in
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dissecting the role of Ca²⁺ in various signaling pathways.[8]
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Role of 5,5'-Dibromo-BAPTA in modulating Ca²⁺-dependent signaling.

Experimental Workflow: Intracellular Calcium Buffering
This workflow describes the general procedure for loading cells with the AM ester form of 5,5'-
Dibromo-BAPTA to buffer intracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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